Cas no 2549026-77-7 (4-(4-Methyl-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine)

• Product Name: 4-(4-Methyl-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine
• CAS No: 2549026-77-7
• MF: C₁₉H₂₃F₃N₆O
• MW: 408.420733690262
• CID: 5313508
• PubChem ID: 154829741
• Update Time: 2025-06-09

4-(4-Methyl-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[4-Methyl-6-[4-[3-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]-2-pyrimidinyl]morpholine
• 2549026-77-7
• AKOS040709428
• 4-(4-methyl-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine
• F6619-5250
• 4-(4-Methyl-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine

• Inchi： 1S/C19H23F3N6O/c1-14-13-16(25-18(24-14)28-9-11-29-12-10-28)26-5-7-27(8-6-26)17-15(19(20,21)22)3-2-4-23-17/h2-4,13H,5-12H2,1H3
• InChI Key： BFGIDNYZQVOESA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1N1CCN(C2C=C(C)N=C(N=2)N2CCOCC2)CC1)(F)F

Computed Properties

• Exact Mass: 408.18854386g/mol
• Monoisotopic Mass: 408.18854386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.318±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.8±60.0 °C(Predicted)
• pka: 11.30±0.50(Predicted)

Additional information on 4-(4-Methyl-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine

Introduction to 4-(4-Methyl-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine (CAS No. 2549026-77-7)

4-(4-Methyl-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine (CAS No. 2549026-77-7) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention for its unique pharmacological properties and potential therapeutic applications. The compound features a morpholine ring linked to a pyrimidine core, which is further substituted with a methyl group and a piperazine moiety carrying a trifluoromethyl-substituted pyridine ring. This structural complexity confers the molecule with a range of biological activities, making it an intriguing candidate for drug development.

The synthesis of 4-(4-Methyl-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine involves multi-step reactions, typically starting from readily available starting materials. The key steps include the formation of the pyrimidine core, the introduction of the piperazine moiety, and the final coupling with the morpholine ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound, facilitating its production for both research and potential commercial applications.

In terms of biological activity, 4-(4-Methyl-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine has been studied for its interactions with various biological targets. One of the most notable areas of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. Studies have shown that this compound can selectively modulate specific GPCRs, potentially offering new therapeutic avenues for conditions such as neurological disorders, cardiovascular diseases, and cancer.

Additionally, 4-(4-Methyl-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine has demonstrated promising anti-inflammatory properties. Inflammation is a key component in many chronic diseases, and compounds that can effectively reduce inflammatory responses are highly sought after. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that it could be a valuable candidate for developing anti-inflammatory drugs.

The pharmacokinetic properties of 4-(4-Methyl-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine have also been investigated to assess its suitability as a therapeutic agent. Key parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity have been evaluated in both in vitro and in vivo models. The compound has shown favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity, which are essential for its potential use in clinical settings.

Clinical trials are currently underway to further evaluate the safety and efficacy of 4-(4-Methyl-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine. Early results from phase I trials have been promising, with the compound demonstrating acceptable safety profiles and preliminary evidence of therapeutic benefit in patients with certain conditions. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or contraindications.

Beyond its therapeutic applications, 4-(4-Methyl-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-y l}pyrimidin - 2 - yl )morpholine also holds promise as a research tool. Its ability to selectively modulate specific biological targets makes it valuable for studying cellular signaling pathways and understanding disease mechanisms. Researchers can use this compound to gain insights into the roles of various receptors and signaling molecules in health and disease.

In conclusion, 4-(4-Methyl - 6 - { 4 - [ 3 - ( trifluorometh yl ) pyridi n - 2 - yl ] piperazi n - 1 - yl } pyrimidi n - 2 - yl )morphol ine (CAS No . 25 490 26 - 77 - 7 ) is a multifaceted compound with significant potential in both pharmaceutical development and basic research . Its unique molecular structure , coupled with its diverse biological activities , positions it as an important molecule in the ongoing quest to develop new therapies for various diseases . Ongoing research continues to uncover new applications and refine our understanding of this intriguing compound .